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Compound of Interest

Compound Name: Zirconium iodide

Cat. No.: B085238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Zirconium(IV) iodide (ZrI₄), a significant

inorganic compound historically pivotal in the production of high-purity zirconium metal. This

document details its chemical and physical properties, outlines experimental protocols for its

synthesis and purification, and describes its primary application in the van Arkel-de Boer

process for refining zirconium.

Core Properties of Zirconium(IV) Iodide
Zirconium(IV) iodide is an orange-colored crystalline solid that is highly hygroscopic and

degrades in the presence of water.[1][2][3] It is the most readily available iodide of zirconium.[1]

[2][3]

Chemical and Physical Data
The fundamental chemical and physical characteristics of ZrI₄ are summarized in the table

below for easy reference.
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Property Value References

Chemical Formula ZrI₄ [1][2][3][4]

Molecular Weight 598.84 g/mol [2][5][6][7]

Appearance Orange-yellow crystalline solid [2][3][4]

Density 4.85 - 4.914 g/cm³ [3][4][8]

Melting Point 499 °C (triple point) [2][4]

Boiling Point 431 °C (sublimes) [2][4]

Crystal Structure
Polymeric, with octahedral

Zr(IV) centers
[1]

Solubility
Soluble in water (with

degradation)
[2]

Sensitivity Air and moisture sensitive [6]

Experimental Protocols
Detailed methodologies for the synthesis of Zirconium(IV) iodide and its subsequent use in the

purification of zirconium metal are outlined below.

Synthesis of Zirconium(IV) Iodide
Zirconium(IV) iodide can be synthesized by the direct reaction of powdered zirconium metal

with an excess of iodine.[1][2]

Protocol:

Reactant Preparation: Place powdered zirconium metal in a sealed reaction vessel.

Introduce an excess amount of iodine.

Reaction Conditions: Heat the vessel to initiate the reaction between zirconium and iodine

gas. The reaction is exothermic.
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Product Formation: The reaction yields Zirconium(IV) iodide as a volatile, orange-colored

solid. The chemical equation for this synthesis is: Zr + 2I₂ → ZrI₄[1]

Purification: The synthesized ZrI₄ can be purified via sublimation at 400 °C under a high

vacuum (10⁻⁴ mm Hg).[1] Non-volatile impurities will remain, and the purified ZrI₄ will deposit

on a cooled surface.

Purification of Zirconium Metal: The van Arkel-de Boer
Process
The van Arkel-de Boer process, also known as the crystal bar or iodide process, is a method

for producing small quantities of ultra-pure zirconium.[5][8] This process relies on the formation

and subsequent thermal decomposition of Zirconium(IV) iodide.

Protocol:

Apparatus Setup: The process is conducted in an evacuated vessel containing impure

zirconium metal and a small amount of iodine. A tungsten filament is positioned within the

vessel.

Formation of ZrI₄: The vessel is heated to a temperature range of 50-250 °C.[8] At this

temperature, the impure zirconium reacts with iodine to form volatile Zirconium(IV) iodide

gas (ZrI₄), leaving less volatile impurities behind as solids.

Transport of ZrI₄: The gaseous ZrI₄ diffuses towards the hotter tungsten filament.

Decomposition of ZrI₄: The tungsten filament is heated to a much higher temperature,

approximately 1400 °C.[5][8] Upon contact with the hot filament, the ZrI₄ decomposes back

into pure zirconium metal and iodine. The chemical equation for the decomposition is: ZrI₄

(g) → Zr (s) + 2I₂ (g)

Deposition of Pure Zirconium: The pure zirconium metal deposits onto the tungsten filament,

forming a "crystal bar."

Recycling of Iodine: The liberated iodine gas is then free to react with more of the impure

zirconium, repeating the cycle until a significant amount of pure zirconium has been

deposited on the filament.
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Visualized Experimental Workflow
The following diagram illustrates the key stages of the van Arkel-de Boer process for the

purification of zirconium.

Evacuated Vessel

Hot Tungsten Filament (~1400 °C)

Impure Zirconium Metal

Gaseous ZrI₄

Reaction with I₂ (50-250 °C)

Iodine

Pure Zirconium Deposit

Decomposition

I₂ release and recycle

Click to download full resolution via product page

Workflow of the van Arkel-de Boer process.

Applications
The primary and historical application of Zirconium(IV) iodide is its role as an intermediate in

the van Arkel-de Boer process for the purification of zirconium metal.[1][4] This process was the

first industrial method for producing commercially pure, ductile zirconium.[1][5] While largely

superseded by the Kroll process for large-scale production, the van Arkel-de Boer method

remains valuable for producing small quantities of ultra-high purity zirconium for research and

specialized applications.[5][8] Additionally, ZrI₄ can be used in the synthesis of other zirconium

compounds.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Zirconium(IV) iodide - Wikipedia [en.wikipedia.org]

2. Van Arkel De Boer Verfahren: Metal Processing Method [interestinzfacts.com]

3. Synthesis and structures of zirconium amide-iodide complexes - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. Zirconium iodide | I4Zr | CID 84133 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Crystal_bar_process [chemeurope.com]

6. ck12.org [ck12.org]

7. youtube.com [youtube.com]

8. Van Arkel–de Boer process - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Zirconium(IV) Iodide (ZrI₄): A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085238#chemical-formula-and-molecular-weight-of-
zri4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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